Cas no 6238-31-9 (ethyl 3-hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylate)

• Product Name: ethyl 3-hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylate
• CAS No: 6238-31-9
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 1637282
• PubChem ID: 2831736
• Update Time: 2025-05-28

ethyl 3-hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• N-{(Z)-1-[(furan-2-ylmethyl)carbamoyl]-2-[5-(3-nitrophenyl)furan-2-yl]ethenyl}-4-methoxybenzamide
• benzamide, N-[(Z)-1-[[(2-furanylmethyl)amino]carbonyl]-2-[5-(3-nitrophenyl)-2-furanyl]ethenyl]-4-methoxy-
• N-{(1Z)-3-[(2-Furylmethyl)amino]-1-[5-(3-nitrophenyl)-2-furyl]-3-oxoprop-1-en-2-yl}-4-methoxybenzamide
• ethyl 3-hydroxyquinuclidine-3-carboxylate
• ethyl 3-hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylate
• ethyl3-hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylate
• N-[(Z)-1-(2-furylmethylcarbamoyl)-2-[5-(3-nitrophenyl)-2-furyl]ethenyl]-4-methoxy-benzamide
• CBDivE_004901
• DTXSID501203204
• 6238-31-9
• AKOS011497100
• STK367168
• Oprea1_721188

• Inchi： 1S/C10H17NO3/c1-2-14-9(12)10(13)7-11-5-3-8(10)4-6-11/h8,13H,2-7H2,1H3
• InChI Key： FBZKUNAGFJRJJT-UHFFFAOYSA-N
• SMILES： OC1(C(=O)OCC)CN2CCC1CC2

Computed Properties

• Exact Mass: 487.13803
• Monoisotopic Mass: 487.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 806
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.336
• Boiling Point: 806.2°C at 760 mmHg
• Flash Point: 441.4°C
• Refractive Index: 1.633
• PSA: 136.85

Additional information on ethyl 3-hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylate

Comprehensive Overview of Ethyl 3-hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylate (CAS No. 6238-31-9)

Ethyl 3-hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylate (CAS No. 6238-31-9) is a bicyclic organic compound with significant applications in pharmaceutical and chemical research. Its unique azabicyclo[2.2.2]octane scaffold makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often search for "ethyl 3-hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylate uses" or "CAS 6238-31-9 properties" to understand its role in drug discovery and material science.

The compound's 3-hydroxy and ester functional groups contribute to its reactivity, enabling modifications for targeted applications. Recent trends highlight its potential in "green chemistry" and "sustainable synthesis," aligning with global efforts to reduce environmental impact. Questions like "how to synthesize ethyl 3-hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylate" or "azabicyclo derivatives in medicine" reflect growing interest in its synthetic pathways and therapeutic relevance.

From a structural perspective, the azabicyclo[2.2.2]octane core offers rigidity and stereochemical control, which are critical in designing enzyme inhibitors or receptor modulators. Searches for "azabicyclo[2.2.2]octane carboxylate derivatives" often relate to its use in neurological and anti-inflammatory research. The compound's ethyl ester moiety further enhances its solubility, a feature frequently explored in "prodrug development" discussions.

Analytical techniques such as NMR, HPLC, and mass spectrometry are commonly employed to characterize CAS 6238-31-9. Researchers querying "ethyl 3-hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylate NMR peaks" or "HPLC purity analysis" seek detailed protocols for quality control. These methods ensure reproducibility in academic and industrial settings, where the compound is used to develop novel catalysts or chiral auxiliaries.

In recent years, the demand for "custom synthesis of azabicyclo compounds" has surged, driven by their versatility in asymmetric catalysis and peptidomimetics. The 3-hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylate framework is particularly noted for its role in "fragment-based drug design," a hotspot in precision medicine. Collaborative studies often cite its potential to address "drug resistance" challenges, making it a focal point in antimicrobial and anticancer research.

Environmental and regulatory considerations also shape discussions around 6238-31-9. Queries like "biodegradability of azabicyclo derivatives" or "safe handling of ethyl carboxylates" underscore the need for compliant practices. While the compound is not classified as hazardous, adherence to "Good Laboratory Practices (GLP)" remains essential for its handling and storage.

Future directions for ethyl 3-hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylate may include explorations in "AI-driven molecular modeling" or "high-throughput screening." Its structural motifs are increasingly integrated into "machine learning for drug discovery" algorithms, reflecting interdisciplinary innovation. As synthetic methodologies advance, this compound will continue to bridge gaps between organic chemistry and life sciences.